4-(3-Fluoropropyl)-benzenesulfonyl chloride

• CAS No.: 883146-04-1
• Molecular Formula: C9H10ClFO2S
• Molecular Weight: 236.69 g/mol
• IUPAC Name: 4-(3-fluoropropyl)benzenesulfonyl chloride
• InChI: InChI=1S/C9H10ClFO2S/c10-14(12,13)9-5-3-8(4-6-9)2-1-7-11/h3-6H,1-2,7H2
• InChI Key: PGMJADKSIHWPQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCF)S(=O)(=O)Cl

Description

4-(3-Fluoropropyl)-benzenesulfonyl chloride is a useful research compound. Its molecular formula is C9H10ClFO2S and its molecular weight is 236.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.1 g of (3-fluoro-propyl)-benzene (29.67 mmol) were dissolved in 40 ml of dichloromethane. At 0-5° C., 6.91 g of chlorosulfonic acid (59.34 mmol), dissolved in 10 ml of dichloromethane, were added dropwise. The reaction mixture was stirred for 45 min at 0-5° C. and then added to a solution of 6.8 g of phosphorous pentachloride (32.63 mmol) dissolved in 50 ml of dichloromethane. The reaction mixture was stirred for 1 h at 5-10° C. The solvent was evaporated, 150 ml of diethyl ether were added, the solution was washed once with 150 ml of ice water, and the organic layer was dried over magnesium sulfate, filtered, and the solvent was evaporated under reduced pressure. The crude product was purified via silica gel chromatography with n-heptane-dichloromethane (11:9) as eluent to give 5.5 g of the title compound.